Cas no 57221-63-3 (3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one)

3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one is a chalcone derivative characterized by its conjugated aromatic systems, which contribute to its stability and potential applications in organic synthesis and materials science. The presence of hydroxyl and naphthyl groups enhances its reactivity, making it a versatile intermediate for the preparation of more complex heterocyclic compounds. Its extended π-conjugation system may also lend itself to photophysical studies, including fluorescence and UV-absorption properties. The compound's structural features suggest utility in pharmaceutical research, particularly as a scaffold for bioactive molecule development. Its well-defined molecular architecture allows for precise modifications, facilitating targeted chemical investigations.
3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one structure
57221-63-3 structure
Product Name:3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one
CAS No:57221-63-3
MF:C19H14O2
MW:274.313265323639
MDL:MFCD03788395
CID:366300
PubChem ID:5945713
Update Time:2025-08-04

3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(4-hydroxyphenyl)-1-(2-naphthalenyl)-
    • 2-[3-(4-HYDROXYPHENYL)ACRYLOYL]NAPHTHALENE
    • 3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one
    • 3-(4-hydroxyphenyl)-1-naphthalen-2-ylprop-2-en-1-one
    • 2-Propen-1-one,3-(4-hydroxyphenyl)-1-(2-naphthalenyl)
    • 3-(4-Hydroxyphenyl)-1-(naphthalen-2-yl)prop-2-en-1-one
    • 57221-63-3
    • (E)-3-(4-hydroxyphenyl)-1-(naphthalen-2-yl)prop-2-en-1-one
    • (2E)-3-(4-hydroxyphenyl)-1-(naphthalen-2-yl)prop-2-en-1-one
    • JS-070C
    • AKOS005073053
    • J-501921
    • MFCD03788395
    • MDL: MFCD03788395
    • Inchi: 1S/C19H14O2/c20-18-10-5-14(6-11-18)7-12-19(21)17-9-8-15-3-1-2-4-16(15)13-17/h1-13,20H/b12-7+
    • InChI Key: VUXHIPRYBOEAAE-KPKJPENVSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)O)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 274.09900
  • Monoisotopic Mass: 274.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.233
  • Boiling Point: 485.7°Cat760mmHg
  • Flash Point: 206.2°C
  • Refractive Index: 1.709
  • PSA: 37.30000
  • LogP: 4.44150

3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one Pricemore >>

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H626505-10mg
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abcr
AB235263-500 mg
3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one, 95%; .
57221-63-3 95%
500mg
€132.00 2023-04-27
abcr
AB235263-1 g
3-(4-Hydroxyphenyl)-1-(2-naphthyl)-2-propen-1-one, 95%; .
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abcr
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